Cas no 2763887-69-8 ((2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid)

• Product Name: (2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid
• CAS No: 2763887-69-8
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• CID: 6352761
• PubChem ID: 165995326
• Update Time: 2025-05-30

(2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2763887-69-8
• EN300-37343247
• (2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid

• Inchi： 1S/C15H26N2O5/c1-6-7-22-15(21)16-11(8-9(2)3)13(18)17-12(10(4)5)14(19)20/h6,9-12H,1,7-8H2,2-5H3,(H,16,21)(H,17,18)(H,19,20)/t11-,12+/m1/s1
• InChI Key： VLALJHBMKJGFLC-NEPJUHHUSA-N
• SMILES： O=C([C@@H](CC(C)C)NC(=O)OCC=C)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 314.18417193g/mol
• Monoisotopic Mass: 314.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid

Compound CAS No. 2763887-69-8: A Comprehensive Overview

The compound (2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid (CAS No. 2763887-69-8) is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a modified form of butanoic acid with stereochemically defined centers. The structure of this molecule is characterized by its chiral centers, which play a crucial role in its biological activity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as enantioselective catalysis and stereocontrolled reactions. These methods ensure the high enantiomeric purity required for applications in pharmacology and biotechnology. The (2S) and (2R) configurations at the chiral centers are critical for determining the molecule's interactions with biological systems, making it a promising candidate for drug development.

One of the most intriguing aspects of this compound is its potential in peptide synthesis. The presence of an amino group and a carboxylic acid group makes it an ideal building block for constructing bioactive peptides. Researchers have explored its use in creating peptide libraries, which are essential for discovering novel therapeutic agents. Additionally, the propargyl ester group within the molecule enhances its stability and solubility, further expanding its utility in various chemical reactions.

In terms of applications, this compound has shown promise in the field of biocatalysis. Its ability to act as a substrate for enzymes such as proteases and amidases has been extensively studied. Recent studies have demonstrated that it can serve as a valuable tool for studying enzyme mechanisms and developing novel catalysts for industrial processes. Furthermore, its stereochemical properties make it an excellent candidate for asymmetric synthesis, enabling the production of enantiomerically pure compounds at scale.

The structural complexity of (2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid also lends itself to applications in materials science. Its ability to form self-assembled structures under specific conditions has been explored for use in nanotechnology and drug delivery systems. Researchers have investigated its potential as a component in polymeric materials with tailored mechanical and thermal properties.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been employed to synthesize this compound on a larger scale. These efforts align with global sustainability goals and highlight the importance of developing environmentally benign chemical processes.

In conclusion, (2S)-3-methyl-2-[(2R)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanamido]butanoic acid (CAS No. 2763887-69-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, stereochemical properties, and functional groups make it a valuable asset in fields ranging from pharmacology to materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.